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Introduction

Disperse Blue 35 (CAS No. 12222-75-2) is an anthraquinone dye widely used in the textile
industry for coloring synthetic fibers such as polyester. Due to its chemical stability and low
water solubility, concerns have been raised regarding its environmental persistence, potential
for bioaccumulation, and ecotoxicological effects. This technical guide provides a
comprehensive overview of the current scientific knowledge on the ecotoxicology and
environmental fate of Disperse Blue 35, with a focus on quantitative data, experimental
methodologies, and key environmental processes.

Chemical and Physical Properties

Disperse Blue 35 is characterized by its complex and stable molecular structure, which
contributes to its persistence in the environment.[1] Key properties are summarized in the table
below.
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Property Value Reference
CAS Number 12222-75-2 [1]
Molecular Formula C20H14N20s5 [2]
Molecular Weight 362.34 g/mol [2]
Log Kow (Octanol-Water

. - 4.49 [1](2]
Partition Coefficient)
Water Solubility Approx. 30 mg/L [3]

The high Log Kow value indicates a strong tendency for Disperse Blue 35 to partition from
water into fatty tissues, suggesting a high potential for bioaccumulation in aquatic organisms.[1]
[2] Its low water solubility influences its transport and fate in the environment, with a strong
affinity for adsorption to solid matrices.[1]

Environmental Fate
Biodegradation

Disperse Blue 35 is not readily biodegradable.[1] Studies have shown that its intricate aromatic
structure is resistant to breakdown by microorganisms in conventional wastewater treatment

systems and natural environments.[1]

Table 1. Ready Biodegradability of Disperse Blue 35

Test Exposure .
o Inoculum ] Result Conclusion Reference
Guideline Time (days)
) Not readily Persistent in
Activated )
OECD 301B 28 biodegradabl  the [1]
sludge )
e environment

Environmental Persistence and Transport

The inherent stability and resistance to biodegradation of Disperse Blue 35 contribute to its
long environmental half-life and potential for long-range transport.[1] In aquatic systems, due to
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its low water solubility, it has a strong affinity for suspended solids, sediments, and
microplastics.[1] This adsorption to particulate matter is a primary mechanism governing its
transport and fate.[1]

Ecotoxicology

The ecotoxicological profile of Disperse Blue 35 indicates potential risks to aquatic organisms.
While specific data for Disperse Blue 35 is limited, studies on other anthraquinone dyes provide
insights into its potential effects.

Table 2: Aquatic Ecotoxicity of Anthraquinone Dyes (as proxies for Disperse Blue 35)

Test ) Exposure Test Referenc
] Dye Endpoint  Value ] o
Organism Time Guideline e
Daphnia Dermocybi Not
o ECso 0.51 mg/L 48 hours . [4]
similis n specified
] ) ] LCso
Danio rerio  Dermocybi Not Not
(extrapolat  2.44 mg/L N N [4]
(embryos) n specified specified
ed)
Daphnia ) Not
o Emodin ECso 130 pg/L 48 hours - [5]
similis specified
Danio rerio ) Not
Emodin LCso 25 pg/L 96 hours N [5]
(embryos) specified

These data on related compounds suggest that anthraquinone dyes can be toxic to aquatic
invertebrates and fish at low concentrations. The high lipophilicity of Disperse Blue 35 also
suggests that bioaccumulation through the food chain is a potential route of exposure for
aquatic organisms.[2]

Human Health Effects

Disperse Blue 35 is a known skin sensitizer and has been associated with allergic contact
dermatitis.[3] The primary route of human exposure is through dermal contact with textiles
colored with this dye.[3]
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Table 3: Mammalian Toxicity of Disperse Blue 35

) . Route of
Test Organism  Endpoint Value Reference
Exposure
Rat LDso >2000 mg/kg Oral [3]

Experimental Protocols

Detailed methodologies for assessing the ecotoxicology and environmental fate of chemicals
like Disperse Blue 35 are provided in standardized guidelines from organizations such as the
Organisation for Economic Co-operation and Development (OECD).

Aquatic Toxicity Testing

 Fish, Acute Toxicity Test (OECD 203): This test determines the median lethal concentration
(LCso) of a substance in fish over a 96-hour exposure period.

» Daphnia sp., Acute Immobilisation Test (OECD 202): This test evaluates the concentration at
which 50% of daphnids are immobilized (ECso) after 48 hours of exposure.

e Alga, Growth Inhibition Test (OECD 201): This test assesses the effect of a substance on the
growth of freshwater algae, typically over 72 hours, to determine the concentration that
inhibits growth by 50% (ICso).

Biodegradability Testing

o Ready Biodegradability (OECD 301): This series of tests (e.g., OECD 301B - CO2z Evolution
Test) evaluates the potential for a chemical to be rapidly and completely biodegraded by
microorganisms under aerobic conditions.

Soil Sorption Testing

e Adsorption - Desorption Using a Batch Equilibrium Method (OECD 106): This guideline
describes a method to measure the adsorption and desorption of a chemical to saill,
providing a soil organic carbon-water partitioning coefficient (Koc).
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Caption: Environmental fate pathway of Disperse Blue 35.
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Caption: Generalized workflow for aquatic ecotoxicity testing.

Conclusion

Disperse Blue 35 is a persistent organic pollutant with a high potential for bioaccumulation in
aquatic ecosystems. Its resistance to biodegradation and strong affinity for sediments indicate
that it can remain in the environment for extended periods. While specific ecotoxicity data for
Disperse Blue 35 is scarce, information on structurally related anthraquinone dyes suggests a
potential for adverse effects on aquatic organisms at low concentrations. Further research is
needed to fully characterize the environmental risks associated with Disperse Blue 35 and to
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develop effective strategies for its removal from textile effluents. The standardized experimental
protocols outlined in this guide provide a framework for generating the necessary data for a
comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b082101?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b087788
https://www.smolecule.com/products/s578883
https://datasheets.scbt.com/sc-252758.pdf
https://researchportal.helsinki.fi/en/publications/is-natural-better-an-ecotoxicity-study-of-anthraquinone-dyes/
https://pubmed.ncbi.nlm.nih.gov/38768938/
https://pubmed.ncbi.nlm.nih.gov/38768938/
https://www.benchchem.com/product/b082101#ecotoxicology-and-environmental-fate-of-disperse-blue-35
https://www.benchchem.com/product/b082101#ecotoxicology-and-environmental-fate-of-disperse-blue-35
https://www.benchchem.com/product/b082101#ecotoxicology-and-environmental-fate-of-disperse-blue-35
https://www.benchchem.com/product/b082101#ecotoxicology-and-environmental-fate-of-disperse-blue-35
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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